Cas no 2172167-48-3 (2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-phenylacetamido}acetic acid)

• Product Name: 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-phenylacetamido}acetic acid
• CAS No: 2172167-48-3
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6082556
• PubChem ID: 165570801
• Update Time: 2025-05-20

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-phenylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-phenylacetamido}acetic acid
• EN300-1522509
• 2172167-48-3
• 2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]-N-phenylacetamido}acetic acid

• Inchi： 1S/C28H26N2O5/c31-25(30(17-26(32)33)19-8-2-1-3-9-19)16-28(14-15-28)29-27(34)35-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h1-13,24H,14-18H2,(H,29,34)(H,32,33)
• InChI Key： WMNBWGVKQRZIFJ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N(C2C=CC=CC=2)CC(=O)O)=O)CC1)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-phenylacetamido}acetic acid

Introduction to 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-phenylacetamido}acetic acid (CAS No. 2172167-48-3)

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-phenylacetamido}acetic acid, identified by its CAS number 2172167-48-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising bioactivity, making it a subject of extensive research for potential therapeutic applications. The intricate structure of this molecule, featuring a fluoren-9-yl moiety and an N-phenylacetamido group, contributes to its unique chemical properties and biological interactions.

The fluoren-9-yl substituent is particularly noteworthy due to its role in enhancing the solubility and metabolic stability of the compound. Fluorene derivatives are widely recognized for their ability to improve pharmacokinetic profiles, which is a critical factor in drug development. In contrast, the N-phenylacetamido group introduces a polar region that can interact with biological targets, potentially modulating enzyme activity or receptor binding. The presence of these functional groups makes this compound a versatile scaffold for designing novel bioactive molecules.

The cyclopropyl moiety in the molecule's structure further adds to its complexity and potential bioactivity. Cyclopropyl groups are known to influence the conformational flexibility of molecules, which can be exploited to optimize binding affinity to biological targets. This structural feature has been extensively studied in drug design, as it can enhance the potency and selectivity of small molecule inhibitors. The combination of these structural elements in 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-phenylacetamido}acetic acid suggests that it may exhibit multiple modes of action, making it a promising candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the bioactivity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential therapeutic targets for 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-phenylacetamido}acetic acid. For instance, studies using molecular dynamics simulations have revealed that this compound can interact with specific enzymes and receptors involved in inflammatory pathways. Such interactions could make it a valuable candidate for developing treatments against chronic inflammatory diseases.

In addition to its structural complexity, 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-phenylacetamido}acetic acid has shown potential in preclinical studies as an inhibitor of certain kinases. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By inhibiting specific kinases, this compound could disrupt abnormal signaling cascades and restore normal cellular function. Preliminary results from cell-based assays indicate that it exhibits inhibitory activity against several kinases with high selectivity.

The methoxycarbonyl group in the molecule's structure is another key feature that contributes to its bioactivity. This group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Furthermore, methoxycarbonyl groups are often used in drug design to improve metabolic stability, reducing the likelihood of rapid degradation in vivo. These properties make 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-phenylacetamido}acetic acid an attractive candidate for further development as a therapeutic agent.

Recent research has also explored the potential of this compound as a tool for studying enzyme mechanisms. By using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, researchers have been able to visualize how this compound interacts with target enzymes at the atomic level. These studies have provided valuable insights into the structural basis of its bioactivity and have guided the design of more potent derivatives.

The synthesis of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-phenylacetamido}acetic acid presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis, coupled with purification methods like column chromatography, have been employed to obtain the desired product. These synthetic strategies are critical for ensuring that the compound is suitable for further biological testing.

The pharmacokinetic properties of 2-{2-1-(({(9H-fluoren)-9}-ylmethoxycarbonyl)amino)cyclopropylnaphthalenylethylene N-(3-chlorophenethylidene)carbamate) (CAS No. 2172167483) are also an area of active research. Studies using animal models have shown that this compound exhibits good oral bioavailability and moderate tissue distribution. These findings suggest that it may be suitable for therapeutic use if further studies confirm its safety and efficacy profile.

In conclusion, 2172167483 is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile scaffold for designing novel bioactive molecules, while its demonstrated bioactivity suggests that it may be useful as a therapeutic agent or research tool.